Cas no 1175782-08-7 (2-Cyclopenten-1-one, 3-(3-chlorophenyl)- )

• Product Name: 2-Cyclopenten-1-one, 3-(3-chlorophenyl)-
• CAS No: 1175782-08-7
• MF: C₁₁H₉ClO
• MW: 192.641562223434
• CID: 5251101
• Update Time: 2025-06-08

2-Cyclopenten-1-one, 3-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-2-cyclopenten-1-one (ACI)
• 2-Cyclopenten-1-one, 3-(3-chlorophenyl)-

• Inchi： 1S/C11H9ClO/c12-10-3-1-2-8(6-10)9-4-5-11(13)7-9/h1-3,6-7H,4-5H2
• InChI Key： COBNIHLXRXPIJT-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=C(Cl)C=CC=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Cyclopenten-1-one, 3-(3-chlorophenyl)-

Comprehensive Overview of 2-Cyclopenten-1-one, 3-(3-chlorophenyl)- (CAS No. 1175782-08-7)

2-Cyclopenten-1-one, 3-(3-chlorophenyl)- (CAS No. 1175782-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopentenone derivatives, which are known for their versatile applications in synthetic chemistry and drug development. The presence of a 3-chlorophenyl substituent enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds, given its unique structural features.

In recent years, the demand for high-purity intermediates like 2-Cyclopenten-1-one, 3-(3-chlorophenyl)- has surged, driven by advancements in precision medicine and green chemistry. The compound’s molecular framework allows for selective modifications, enabling the creation of targeted therapies. For instance, its application in kinase inhibitor development has been explored, aligning with the growing focus on personalized cancer treatments. Additionally, its role in catalysis and material science highlights its cross-disciplinary relevance.

From an industrial perspective, 2-Cyclopenten-1-one, 3-(3-chlorophenyl)- is synthesized through optimized routes to ensure cost-efficiency and scalability. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve yield and reduce environmental impact. These innovations resonate with the global push for sustainable manufacturing, a topic frequently searched by professionals in the field. The compound’s stability under various conditions further underscores its practicality for large-scale applications.

The analytical characterization of CAS No. 1175782-08-7 involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with stringent quality standards. Such rigorous testing is critical for its use in GMP-certified processes, a key concern for pharmaceutical manufacturers. Furthermore, its solubility and thermal properties have been extensively documented, aiding formulators in optimizing delivery systems.

Emerging trends in AI-driven drug discovery have also spotlighted compounds like 2-Cyclopenten-1-one, 3-(3-chlorophenyl)-. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This aligns with frequent searches for machine learning in chemistry and virtual screening, reflecting the intersection of technology and traditional research. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in medicinal chemistry and beyond.